(Z)-ethyl 2-(6-((2,6-difluorobenzoyl)imino)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-7(6H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(2,6-difluorobenzoyl)imino-[1,3]dioxolo[4,5-f][1,3]benzothiazol-7-yl]acetate
• InChI: InChI=1S/C19H14F2N2O5S/c1-2-26-16(24)8-23-12-6-13-14(28-9-27-13)7-15(12)29-19(23)22-18(25)17-10(20)4-3-5-11(17)21/h3-7H,2,8-9H2,1H3
• InChI Key: OSFUVEJXDQNBPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC3=C(C=C2SC1=NC(=O)C4=C(C=CC=C4F)F)OCO3
• Molecular Formula: C19H14F2N2O5S
• Molecular Weight: 420.4 g/mol
• CAS No.: 895430-44-1

Description

(Z)-ethyl 2-(6-((2,6-difluorobenzoyl)imino)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-7(6H)-yl)acetate is a useful research compound. Its molecular formula is C19H14F2N2O5S and its molecular weight is 420.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study by Mohamed (2014) described the synthesis of compounds related to (Z)-ethyl 2-(6-((2,6-difluorobenzoyl)imino)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-7(6H)-yl)acetate through interaction with different arylidinemalononitrile derivatives. This synthesis approach is significant for developing novel chemical compounds with potential applications in various scientific domains (Mohamed, 2014).

Application in Imaging and Sensing

• Gao, Wang, and Zheng (2018) utilized similar compounds in synthesizing carbon-11-labeled casein kinase 1 (CK1) inhibitors as potential PET radiotracers for imaging Alzheimer's disease. This indicates its use in medical imaging and diagnostic applications (Gao, Wang, & Zheng, 2018).
• Belfield et al. (2010) investigated a fluorene derivative with structural similarity for metal-ion sensing, indicating potential application in sensing and detection technologies (Belfield et al., 2010).

Therapeutic Potential

• The study by Garalienė, Labanauskas, and Brukštus (2006) explored benzo[d]imidazole derivatives for their effect on action potential duration and isometric contraction in guinea pig heart muscles. This suggests possible therapeutic applications in cardiovascular diseases (Garalienė, Labanauskas, & Brukštus, 2006).

Antibacterial Activity

• The work by Dabholkar and Tripathi (2011) on isochromene and isoquinoline derivatives, which share structural similarities, showed antimicrobial activity against various bacteria. This suggests potential antibacterial applications (Dabholkar & Tripathi, 2011).

Sensor Development

• Wagh et al. (2015) developed a chemosensor using a benzothiazole-based receptor, indicating the use of similar compounds in developing sensors for metal ions (Wagh et al., 2015).